Cas no 1361465-37-3 (Methyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1361465-37-3
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931730
• Update Time: 2025-05-26

Methyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H11F3N2O3/c1-5-8(18-10(11,12)13)7(9(16)17-2)3-6(4-14)15-5/h3H,4,14H2,1-2H3
• InChI Key： UTRLQKLCBGZNSN-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)N=C(CN)C=C1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361465-37-3): A Comprehensive Overview

Methyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate, identified by its CAS number 1361465-37-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino methyl group, a methyl group, and a trifluoromethoxy group, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The< strong>aminomethyl substituent in Methyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate introduces a nucleophilic center that can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions. This feature is particularly useful in the synthesis of more complex molecules, including potential drug candidates. The< strong>methyl group at the 2-position of the pyridine ring provides steric hindrance and can influence the electronic properties of the molecule, affecting its reactivity and binding affinity to biological targets.

The< strong>trifluoromethoxy group at the 3-position is a key feature that enhances the lipophilicity and metabolic stability of the compound. Trifluoromethoxy groups are frequently incorporated into pharmaceuticals due to their ability to improve pharmacokinetic properties, such as oral bioavailability and resistance to metabolic degradation. The presence of this group in Methyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate suggests that it may exhibit favorable pharmacokinetic profiles, making it a promising candidate for further investigation.

In recent years, there has been increasing interest in the development of novel pyridine-based compounds for their potential applications in treating various diseases. Pyridine derivatives have shown promise in multiple therapeutic areas, including oncology, neurology, and infectious diseases. The unique structural features of Methyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate position it as a versatile scaffold for designing new drugs that can interact with biological targets in innovative ways.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The< strong>aminomethyl group can be further functionalized through various chemical reactions, allowing for the creation of diverse derivatives with tailored properties. This flexibility makes Methyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate a valuable asset in medicinal chemistry libraries, providing researchers with a starting point for developing novel therapeutic agents.

The< strong>methyl and< strong>trifluoromethoxy groups also contribute to the overall physicochemical properties of the compound, influencing factors such as solubility, permeability, and stability. These properties are critical considerations in drug design, as they can significantly impact the efficacy and safety of a potential therapeutic agent. By optimizing these features, researchers can enhance the bioavailability and pharmacological activity of Methyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate and its derivatives.

Recent studies have highlighted the importance of pyridine-based compounds in drug discovery. For instance, several FDA-approved drugs contain pyridine moieties that play crucial roles in their mechanism of action. These findings underscore the significance of exploring new pyridine derivatives like Methyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate for their potential therapeutic benefits.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, can be employed to construct the desired molecular framework efficiently. The use of modern spectroscopic methods like NMR spectroscopy and mass spectrometry allows for detailed characterization of the compound's structure and purity.

In conclusion, Methyl 6-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361465-37-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for designing novel drugs with improved pharmacokinetic properties. Further research is warranted to explore its applications in drug development and to optimize synthetic methodologies for its production.